Cas no 849206-43-5 (Olmesartan Lactone Impurity)

• Product Name: Olmesartan Lactone Impurity
• CAS No: 849206-43-5
• MF: C₂₄H₂₄N₆O₂
• MW: 428.486364364624
• CID: 834812
• PubChem ID: 71751323
• Update Time: 2025-08-05

Olmesartan Lactone Impurity Chemical and Physical Properties

Names and Identifiers

• Olmesartan Medoxomil Related Compound A
• 6,6-dimethyl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]furo[3,4-d]imidazol-4-one
• Olmesartan Lactone I
• Olmesartan Lactone Impurity
• 3-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-6,6-dimethyl-2-propyl-3,6-dihydro-4H-furo[3,4-d]imidazol-4-one
• 1-{[2′-(1H-Tetrazol-5-yl)biphenyl-4-yl]methyl}-4,4-dimethyl-2-propyl-1H-furo[3,4-d]imidazol-6(4H)-one
• 3,6-Dihydro-6,6-dimethyl-2-propyl-3-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-4H-furo[3,4-d]imidazol-4-one
• Olmesartan Medoxomil EP Impurity B
• Olmesartan Medoxomil EP Impurity B, RNH-6352
• 3,6-Dihydro-6,6-dimethyl-2-propyl-3-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-4H-furo[3,4-d]imidazol-4-one (ACI)
• 4H-Furo[3,4-d]imidazol-4-one, 3,6-dihydro-6,6-dimethyl-2-propyl-3-[[2′-(1H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]- (9CI)
• Olmesartan medoxomil impurity B [EP]
• OLMESARTAN MEDOXOMIL IMPURITY B [EP IMPURITY]
• CML390S782
• CS-0131985
• 1ST182294
• OLMESARTAN MEDOXOMIL IMPURITY B
• DTXCID20156457
• UNII-CML390S782
• DTXSID90233966
• DA-56429
• 4H-Furo(3,4-d)imidazol-4-one, 3,6-dihydro-6,6-dimethyl-2-propyl-3-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• 849206-43-5
• OLMESARTAN MEDOXOMIL IMPURITY B (EP IMPURITY)
• AKOS040758378
• Olmesartan lactone
• OlmesartanLactoneImpurity
• 1-{[2'-(1H-Tetrazol-5-yl)biphenyl-4-yl]methyl}-4,4-dimethyl-2-propyl-1h-furo[3,4-d]imidazol-6(4h)-one
• 6,6-Dimethyl-2-propyl-3-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-3,6-dihydro-4H-furo(3,4-d)imidazol-4-one
• HY-131276
• 6,6-Dimethyl-2-propyl-3-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-3,6-dihydro-4H-furo[3,4-d]imidazol-4-one
• Q27275537

• Inchi： 1S/C24H24N6O2/c1-4-7-19-25-21-20(23(31)32-24(21,2)3)30(19)14-15-10-12-16(13-11-15)17-8-5-6-9-18(17)22-26-28-29-27-22/h5-6,8-13H,4,7,14H2,1-3H3,(H,26,27,28,29)
• InChI Key： JUQNVWFXORBZQJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(CCC)N2CC2C=CC(C3C(C4NN=NN=4)=CC=CC=3)=CC=2)C(C)(C)O1

Computed Properties

• Exact Mass: 428.19600
• Monoisotopic Mass: 428.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 173-175°C (Subl.)
• Boiling Point: 701.6±70.0 °C at 760 mmHg
• Flash Point: 378.1±35.7 °C
• Solubility: DMSO, Methanol
• PSA: 98.58000
• LogP: 4.13650
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Olmesartan Lactone Impurity Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Olmesartan Lactone Impurity

Comprehensive Analysis of Olmesartan Lactone Impurity (CAS No. 849206-43-5): Properties, Applications, and Industry Insights

The pharmaceutical industry places significant emphasis on the identification and characterization of impurities in active pharmaceutical ingredients (APIs). Among these, Olmesartan Lactone Impurity (CAS No. 849206-43-5) has garnered attention due to its relevance in the synthesis and quality control of Olmesartan medoxomil, a widely prescribed antihypertensive drug. This impurity, classified as a process-related degradant, is critical for ensuring drug safety and efficacy. Its molecular structure, stability, and analytical detection methods are pivotal topics in modern pharmaceutical impurity profiling.

Recent trends in pharmaceutical research highlight the growing demand for high-purity reference standards like Olmesartan Lactone Impurity. Regulatory agencies such as the FDA and EMA mandate stringent controls over impurity levels, driving the need for reliable analytical methods such as HPLC and LC-MS. Researchers frequently search for "how to quantify Olmesartan impurities" or "stability studies of Olmesartan degradants," reflecting industry priorities. The compound’s lactone ring structure also makes it a subject of interest in forced degradation studies to predict drug shelf-life.

From a synthetic perspective, CAS No. 849206-43-5 is often studied alongside Olmesartan medoxomil synthesis pathways. Its formation mechanisms—whether through hydrolysis, oxidation, or photodegradation—are key to optimizing manufacturing processes. Laboratories focusing on generic drug development particularly seek data on this impurity to meet ICH Q3A/B guidelines. The rise of green chemistry has further spurred investigations into minimizing such impurities through eco-friendly synthesis routes.

The analytical characterization of Olmesartan Lactone Impurity involves advanced techniques like NMR spectroscopy and mass spectrometry. Publicly available databases and peer-reviewed journals frequently address questions like "spectral data for CAS 849206-43-5" or "chromatographic separation of Olmesartan impurities." These resources are invaluable for quality control laboratories aiming to comply with pharmacopeial standards (e.g., USP, EP). Moreover, the impurity’s toxicological profile is scrutinized to align with ICH M7 recommendations on mutagenic risks.

In the context of drug formulation, understanding the behavior of Olmesartan Lactone Impurity under varying pH and temperature conditions is essential. Stability-indicating methods are a hot topic, with searches like "HPLC method for Olmesartan degradants" trending in scientific forums. The impurity’s potential impact on bioequivalence studies also makes it a focal point for generic drug manufacturers navigating ANDA submissions.

Looking ahead, innovations in continuous manufacturing and process analytical technology (PAT) are expected to revolutionize impurity control strategies for compounds like CAS No. 849206-43-5. The integration of artificial intelligence in impurity prediction models further underscores the dynamic nature of this field. As regulatory landscapes evolve, the pharmaceutical industry will continue to prioritize rigorous impurity analysis to ensure patient safety and product quality.